1-(6-chloropyrazin-2-yl)methanamine dihydrochloride
Overview
Description
1-(6-Chloropyrazin-2-yl)methanamine dihydrochloride, also known as CPMA dihydrochloride, is an organic compound with a molecular formula of C5H6Cl2N3•2HCl. It is an organochlorine compound with a pyrazine ring and a methylamine group. CPMA dihydrochloride is a white, crystalline solid with a melting point of 132-134°C. It is slightly soluble in water and is insoluble in most organic solvents. CPMA dihydrochloride has a wide range of applications in the fields of pharmaceuticals, agrochemicals, and biochemistry.
Scientific Research Applications
1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has been used in a variety of scientific research applications. It has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to detect the presence of antibodies in biological samples. It has also been used as an inhibitor of cyclooxygenase-2 (COX-2) in the study of inflammation. Additionally, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has been used in the study of the structure and function of the enzyme acetylcholinesterase, which is involved in the regulation of nerve transmission.
Mechanism of Action
1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has been shown to act as a competitive inhibitor of cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. By blocking the activity of COX-2, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride can reduce inflammation and pain. Additionally, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has been shown to act as an inhibitor of acetylcholinesterase, which is involved in the regulation of nerve transmission. By blocking the activity of acetylcholinesterase, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride can increase the levels of acetylcholine in the body, which can lead to increased alertness and improved cognitive function.
Biochemical and Physiological Effects
1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by blocking the activity of cyclooxygenase-2 (COX-2). Additionally, it has been shown to increase the levels of acetylcholine in the body, which can lead to increased alertness and improved cognitive function. Furthermore, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has been shown to have anti-bacterial properties, which can be useful in the treatment of bacterial infections.
Advantages and Limitations for Lab Experiments
1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available. Additionally, it is relatively stable and can be stored at room temperature. However, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride is not very soluble in water, which can limit its use in some experiments. Additionally, it is not very stable in acidic or basic conditions, which can limit its use in some experiments.
Future Directions
Future research on 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride could focus on exploring potential therapeutic applications. For example, further research could be conducted to investigate the potential of 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride as an anti-inflammatory or anti-bacterial agent. Additionally, further research could be conducted to explore the potential of 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride as a cognitive enhancer. Finally, further research could be conducted to explore the potential of 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride as a substrate in enzyme-linked immunosorbent assays.
Synthesis Methods
1-(6-chloropyrazin-2-yl)methanamine dihydrochloride dihydrochloride can be synthesized from the reaction of 6-chloropyrazine and methylamine hydrochloride in the presence of a base. The reaction is typically carried out in a polar solvent such as dimethyl sulfoxide (DMSO). The reaction is typically carried out at room temperature and is complete within 1-2 hours. The product is then purified by recrystallization from methanol or ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride involves the reaction of 6-chloropyrazine-2-carboxylic acid with thionyl chloride to form 6-chloropyrazine-2-carbonyl chloride. This intermediate is then reacted with methylamine to form 1-(6-chloropyrazin-2-yl)methanamine, which is subsequently treated with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "6-chloropyrazine-2-carboxylic acid", "thionyl chloride", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 6-chloropyrazine-2-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 6-chloropyrazine-2-carbonyl chloride.", "Step 2: 6-chloropyrazine-2-carbonyl chloride is then reacted with excess methylamine in the presence of a base such as triethylamine to form 1-(6-chloropyrazin-2-yl)methanamine.", "Step 3: 1-(6-chloropyrazin-2-yl)methanamine is treated with hydrochloric acid to yield the dihydrochloride salt of the final compound, 1-(6-chloropyrazin-2-yl)methanamine dihydrochloride." ] } | |
CAS RN |
2445791-22-8 |
Product Name |
1-(6-chloropyrazin-2-yl)methanamine dihydrochloride |
Molecular Formula |
C5H8Cl3N3 |
Molecular Weight |
216.5 |
Purity |
0 |
Origin of Product |
United States |
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